molecular formula C7H5BrF2Zn B8420093 2,5-Difluoro-benzylzinc bromide

2,5-Difluoro-benzylzinc bromide

Cat. No.: B8420093
M. Wt: 272.4 g/mol
InChI Key: KZDGYLNACDHULV-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Difluorobenzyl bromide (C₇H₅BrF₂, CAS 85117-99-3) is an organobromine compound featuring a benzyl bromide backbone substituted with fluorine atoms at the 2- and 5-positions of the aromatic ring. With a molecular weight of 207.02 g/mol, it is widely used in organic synthesis as an alkylating agent, particularly in cross-coupling reactions to introduce fluorinated benzyl groups into target molecules . Its electron-withdrawing fluorine substituents influence its reactivity and stability, distinguishing it from non-fluorinated or differently substituted benzyl bromides.

Properties

Molecular Formula

C7H5BrF2Zn

Molecular Weight

272.4 g/mol

IUPAC Name

zinc;1,4-difluoro-2-methanidylbenzene;bromide

InChI

InChI=1S/C7H5F2.BrH.Zn/c1-5-4-6(8)2-3-7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1

InChI Key

KZDGYLNACDHULV-UHFFFAOYSA-M

Canonical SMILES

[CH2-]C1=C(C=CC(=C1)F)F.[Zn+2].[Br-]

Origin of Product

United States

Comparison with Similar Compounds

Structural and Reactivity Comparisons with Similar Benzyl Bromides

Bond Parameters and Crystallographic Data

A comparative analysis of bond lengths and torsion angles in substituted benzyl bromides reveals significant differences (Table 1). For example:

  • Unsubstituted benzyl bromide exhibits shorter C(Ar)–CH₂ (1.50 Å) and C–Br (1.97 Å) bonds compared to substituted analogs.
  • 2,6-Dimethoxybenzyl bromide shows elongated C(Ar)–CH₂ (1.54 Å) and C–Br (2.00 Å) bonds due to steric and electronic effects of the methoxy groups. The torsion angle (C(Ar)–CH₂–Br) approaches 90°, indicating reduced conjugation between the aromatic ring and the CH₂–Br moiety .
  • 3,5-Dimethoxybenzyl bromide demonstrates discrepancies in crystallographic data depending on the technique (powder vs. single-crystal diffraction), highlighting methodological impacts on structural interpretations .

For 2,5-difluorobenzyl bromide , fluorine’s electronegativity likely shortens C–F bonds (1.34 Å typical) and slightly elongates C(Ar)–CH₂ and C–Br bonds compared to unsubstituted benzyl bromide, though experimental crystallographic data remains lacking.

Table 1: Structural Parameters of Selected Benzyl Bromides
Compound C(Ar)–CH₂ (Å) C–Br (Å) Torsion Angle (°) Technique
Benzyl bromide 1.50 1.97 0–10 Single-crystal
2,6-Dimethoxybenzyl bromide 1.54 2.00 85–90 Single-crystal
3,5-Dimethoxybenzyl bromide 1.52–1.55* 1.98–2.01* 75–80 Powder/Single-crystal
2,5-Difluorobenzyl bromide Predicted: 1.52–1.53 Predicted: 1.98–1.99 Predicted: 80–85 N/A

*Discrepancies due to methodological differences .

Reactivity in Alkylation Reactions

2,5-Difluorobenzyl bromide’s reactivity is modulated by fluorine’s electron-withdrawing nature, which enhances the electrophilicity of the benzylic carbon compared to methoxy-substituted analogs. For instance:

  • Pentabromobenzyl bromide and tetrabromoxylene () are used in alkylation for introducing bulky, halogenated groups, but their steric hindrance limits accessibility compared to 2,5-difluorobenzyl bromide.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.